4-[(4-amino-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanylmethyl]-N-(3-hydroxypropyl)benzamide

• IUPAC Name: 4-[(4-amino-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanylmethyl]-N-(3-hydroxypropyl)benzamide
• InChI: InChI=1S/C21H24N4O2S2/c22-18-17-15-4-1-2-5-16(15)29-20(17)25-21(24-18)28-12-13-6-8-14(9-7-13)19(27)23-10-3-11-26/h6-9,26H,1-5,10-12H2,(H,23,27)(H2,22,24,25)
• InChI Key: BAOPRCNCWNTPQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(N=C(N=C3S2)SCC4=CC=C(C=C4)C(=O)NCCCO)N
• Molecular Formula: C21H24N4O2S2
• Molecular Weight: 428.6 g/mol
• CAS No.: 308298-88-6

Description

4-[(4-amino-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanylmethyl]-N-(3-hydroxypropyl)benzamide is a useful research compound. Its molecular formula is C21H24N4O2S2 and its molecular weight is 428.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

The synthesis and biological evaluation of pyrimidine derivatives, including those related to the chemical structure of interest, have been widely studied. For instance, research on the synthesis of 2-substituted 5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine-4(3H)-one derivatives has revealed their potential anti-inflammatory activity. These compounds were synthesized through an effective and straightforward method, highlighting the significance of the pyrimidine moiety in medicinal chemistry (Chiriapkin et al., 2021).

Anticancer and Antimicrobial Properties

Another study focused on the synthesis and biological evaluation of 5-hydroxymethylpyrimidines, which share structural similarities with the compound of interest. These derivatives have demonstrated cytotoxic properties against various cancer cell lines and have shown antibacterial and antifungal activities, indicating the broad spectrum of biological activities associated with pyrimidine derivatives (Stolarczyk et al., 2021).

Chemical Interactions and Binding Studies

Further research into the interactions of pyrimidine derivatives with biological molecules, such as bovine serum albumin (BSA), provides insights into their potential pharmacokinetic properties and mechanisms of action. Studies have explored the fluorescence binding of p-hydroxycinnamic acid amides, including pyrimidine derivatives, with BSA, shedding light on their interaction dynamics and potential bioavailability (Meng et al., 2012).